Cas no 2228395-98-8 (2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol
• CAS No: 2228395-98-8
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 6102919
• PubChem ID: 165677086
• Update Time: 2025-07-19

2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol
• EN300-1945566
• 2228395-98-8

• Inchi： 1S/C10H10F2N2O/c1-14-8-5-3-2-4-7(8)9(13-14)10(11,12)6-15/h2-5,15H,6H2,1H3
• InChI Key： NBPKHFPFGVNTSD-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C2C=CC=CC=2N(C)N=1)F

Computed Properties

• Exact Mass: 212.07611927g/mol
• Monoisotopic Mass: 212.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol

2,2-Difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol: A Comprehensive Overview

2,2-Difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol (CAS No. 2228395-98-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. This article provides a detailed overview of 2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol, including its chemical properties, synthesis methods, biological activities, and potential applications in drug discovery.

Chemical Properties

2,2-Difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol is a fluorinated indazole derivative with the molecular formula C₁₀H₉F₂N₂O. The presence of fluorine atoms and the indazole ring system imparts unique chemical and physical properties to this compound. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The indazole ring, on the other hand, is a versatile scaffold that has been widely explored in medicinal chemistry due to its ability to modulate various biological targets.

The compound is typically synthesized through a multi-step process involving the reaction of 1-methylindazole with a suitable difluorinated reagent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of 2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol. These improvements have facilitated its production for both research and potential commercial applications.

Biological Activities

2,2-Difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and receptor modulation. One of the most notable findings is its potent inhibitory effect on specific kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have emerged as a promising class of drugs for treating various diseases, including cancer and inflammatory disorders.

In vitro studies have demonstrated that 2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-ol exhibits selective inhibition of certain kinases with low micromolar IC₅₀ values. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy. Additionally, the compound has shown promising results in cell-based assays, where it effectively inhibited the proliferation of cancer cells while sparing normal cells.

Potential Applications in Drug Discovery

The unique combination of chemical properties and biological activities makes 2,2-difluoro-2-(1-methyl-1H-indazol-3-yl)ethan-1-o l an attractive candidate for further drug discovery efforts. Several ongoing research projects are exploring its potential as a lead compound for developing new therapeutic agents. One area of focus is cancer therapy, where kinase inhibitors play a critical role in targeting aberrant signaling pathways that drive tumor growth.

Beyond cancer, there is growing interest in using compounds like 2,2-difluoro - 2-( 1 -methyl - 1 H -indazol - 3 - yl ) ethan - 1 - ol for treating neurodegenerative diseases. Kinase dysregulation has been implicated in several neurological disorders, including Alzheimer's disease and Parkinson's disease. By modulating specific kinases involved in these conditions, it may be possible to develop novel treatments that address the underlying pathophysiology.

Clinical Development and Future Prospects

The clinical development of 2 , 2 - difluoro - 2 -( 1 -methyl - 1 H -indazol - 3 - yl ) ethan - 1 - ol is still in its early stages. Preclinical studies have provided encouraging data on its safety and efficacy profiles. However, more extensive investigations are needed to fully evaluate its potential as a therapeutic agent.

Ongoing clinical trials are aimed at assessing the pharmacokinetics, pharmacodynamics, and safety of this compound in human subjects. These trials will provide valuable insights into its behavior in vivo and help guide further optimization efforts. Additionally, researchers are exploring combination therapies involving 2 , 2 - difluoro - 2 -( 1 -methyl - 1 H -indazol - 3 - yl ) ethan - 1 - ol with other drugs to enhance therapeutic outcomes.

In conclusion, 2 , 2 - difluoro - 2 -( 1 -methyl - 1 H -indazol - 3 - yl ) ethan - 1 - ol represents a promising compound with significant potential for drug discovery and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation across multiple therapeutic areas. As research continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs and improving patient outcomes.